Cas no 1154985-98-4 (2-(2,3-dihydro-1H-inden-1-yl)aminopropan-1-ol)

• Product Name: 2-(2,3-dihydro-1H-inden-1-yl)aminopropan-1-ol
• CAS No: 1154985-98-4
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 5157107
• PubChem ID: 43499655
• Update Time: 2026-03-04

2-(2,3-dihydro-1H-inden-1-yl)aminopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 2-[(2,3-dihydro-1H-inden-1-yl)amino]-
• 2-(2,3-dihydro-1H-inden-1-yl)aminopropan-1-ol

• Inchi： 1S/C12H17NO/c1-9(8-14)13-12-7-6-10-4-2-3-5-11(10)12/h2-5,9,12-14H,6-8H2,1H3
• InChI Key： JHVOJQFVWXPMGZ-UHFFFAOYSA-N
• SMILES： C(O)C(NC1C2=C(C=CC=C2)CC1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 2-(2,3-dihydro-1H-inden-1-yl)aminopropan-1-ol

2-(2,3-Dihydro-1H-inden-1-yl)aminopropan-1-ol: A Comprehensive Overview

The compound with CAS No. 1154985-98-4, commonly referred to as 2-(2,3-dihydro-1H-inden-1-yl)aminopropan-1-ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a dihydroindenyl group with an amino alcohol functional group. The dihydroindenyl moiety contributes to the molecule's aromaticity and stability, while the aminopropanol group imparts hydrophilic properties, making it versatile for various applications.

Recent studies have highlighted the potential of 2-(2,3-dihydro-1H-inden-1-yl)aminopropan-1-ol in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the design of kinase inhibitors and other therapeutic agents. The molecule's ability to form hydrogen bonds and its flexibility make it an ideal candidate for interactions with biological targets.

In terms of synthesis, the compound can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. One notable approach involves the reaction of indene derivatives with appropriate amino alcohols under catalytic conditions. This method not only ensures high yields but also allows for fine-tuning of the molecule's properties by modifying substituents on the indene ring.

The dihydroindenyl group in 2-(2,3-dihydro-1H-inden-1-yl)aminopropanol plays a crucial role in determining its physical and chemical properties. The partial saturation of the indene ring introduces a balance between aromaticity and conjugation, which is essential for its reactivity in various chemical transformations. Additionally, the presence of hydroxyl and amino groups enhances its solubility in polar solvents, making it suitable for use in aqueous environments.

From an applications perspective, 2-(2,3-dihydroindanamino)propanol has shown promise in materials science as well. Its ability to act as a chelating agent makes it valuable in catalysis and coordination chemistry. Furthermore, its use as a building block in polymer synthesis has opened new avenues for developing advanced materials with tailored properties.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the dihydroindenyl group significantly influences the molecule's frontier molecular orbitals, which are critical for its participation in redox reactions and other chemical processes.

In terms of toxicity and safety profiles, studies indicate that 2-(dihydroindanamino)propanol exhibits low toxicity at typical exposure levels. However, further research is needed to fully understand its long-term effects on human health and the environment.

The versatility of CAS No. 1154985984, or dihydroindanamino propanol, lies in its ability to serve as both a functional material and a bioactive compound. Its unique combination of structural features makes it a valuable asset in diverse fields ranging from pharmaceuticals to materials science.

In conclusion, 2-(2,3-dihydroindanamino)propanol is a multifaceted compound with immense potential for innovation across various industries. As research continues to uncover new applications and mechanisms involving this molecule, its role as a key player in modern chemistry is likely to grow even further.